Cas no 3506-83-0 ( )

• Product Name: &nbsp
• CAS No: 3506-83-0
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 919809
• PubChem ID: 5380293
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(E)-4-(4-nitrophenyl)butan-2-ylideneamino]urea
• 2-BUTANONE, 4-(p-NITROPHENYL)-, SEMICARBAZONE
• 4-(4-nitro-phenyl)-butan-2-one semicarbazone
• 4-(4-Nitro-phenyl)-butan-2-on-semicarbazon
• 4-(p-Nitrophenyl)-2-butanone semicarbazone
• 4-Nitro-benzylaceton-semicarbazon
• AC1NTFWI
• AC1Q1ZAO
• BRN 2591376
• LS-46852
• NSC91716
• 3506-83-0
• NSC 91716
• NSC-91716
• 0-07-00-00315 (Beilstein Handbook Reference)
•  

• Inchi： 1S/C11H14N4O3/c1-8(13-14-11(12)16)2-3-9-4-6-10(7-5-9)15(17)18/h4-7H,2-3H2,1H3,(H3,12,14,16)/b13-8+
• InChI Key： ROYGAIJYLCJHEP-MDWZMJQESA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CC/C(/C)=N/NC(N)=O)=O

Computed Properties

• Exact Mass: 250.10672
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 110.62